Cas no 2229510-13-6 (2-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol)

• Product Name: 2-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol
• CAS No: 2229510-13-6
• MF: C₉H₉F₃OS
• MW: 222.227371931076
• CID: 5976377
• PubChem ID: 165629389
• Update Time: 2025-06-13

2-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol
• EN300-1962016
• 2-{3-[(trifluoromethyl)sulfanyl]phenyl}ethan-1-ol
• 2229510-13-6

• Inchi： 1S/C9H9F3OS/c10-9(11,12)14-8-3-1-2-7(6-8)4-5-13/h1-3,6,13H,4-5H2
• InChI Key： QEJCXLAFPVDYIW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)CCO

Computed Properties

• Exact Mass: 222.03262057g/mol
• Monoisotopic Mass: 222.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.5Ų

Additional information on 2-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol

Comprehensive Overview of 2-{3-(Trifluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 2229510-13-6)

2-{3-(Trifluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 2229510-13-6) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and material science applications. This compound, characterized by its trifluoromethylsulfanyl (-SCF₃) functional group, has garnered attention due to its unique physicochemical properties, including enhanced lipophilicity and metabolic stability. Researchers are increasingly exploring its utility in drug design, agrochemicals, and advanced polymer formulations.

The structural motif of 2-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol combines a phenyl ring with a hydroxyethyl side chain and a trifluoromethylthio substituent. This configuration imparts remarkable electronic effects, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in modulating bioavailability and binding affinity in bioactive molecules, aligning with the growing demand for fluorine-containing compounds in medicinal chemistry.

In the context of sustainability, CAS No. 2229510-13-6 is being investigated for its compatibility with green chemistry principles. The trifluoromethylsulfanyl group offers opportunities to reduce synthetic steps while maintaining efficacy, addressing industry concerns about cost-efficiency and environmental impact. This aligns with trends in high-performance materials and low-toxicity additives, which dominate current research discussions.

From an analytical perspective, 2-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol exhibits distinct spectroscopic signatures, facilitating its identification via NMR and mass spectrometry. Its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in precision medicine. Users frequently search for "fluorinated alcohol applications" or "SCF₃ derivatives in drug discovery," reflecting broad interest in its functional versatility.

Industrial adoption of CAS 2229510-13-6 is expanding, particularly in electronic materials and liquid crystals, where its dielectric properties are exploited. The compound’s synergy with cross-coupling reactions further enhances its appeal for catalytic processes. As AI-driven molecular modeling accelerates, queries like "predicting reactivity of trifluoromethylthio compounds" underscore its relevance in computational chemistry.

In summary, 2-{3-(trifluoromethyl)sulfanylphenyl}ethan-1-ol represents a convergence of innovation and practicality. Its multifaceted applications—from biocompatible coatings to small-molecule therapeutics—position it as a compound of enduring scientific and commercial value. Ongoing research will likely uncover new dimensions of its utility, reinforcing its status as a cornerstone in modern synthetic chemistry.